Cas no 912445-05-7 (Veliparib dihydrochloride)

• Product Name: Veliparib dihydrochloride
• CAS No: 912445-05-7
• MF: C₁₃H₁₇ClN₄O
• MW: 280.753281354904
• MDL: MFCD12407402
• CID: 822509
• PubChem ID: 45480520
• Update Time: 2025-07-15

Veliparib dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ABT888
• (R)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride
• 2-[(2R)-2-methylpyrrolidin-2-yl]-1H-benzimidazole-4-carboxamide,dihydrochloride
• 2-[(2R)-2-Methylpyrrolidin-2-yl]-1H-benzimidazole-7-carboxamide dihydrochloride
• ABT-888
• ABT-888 (hydrochloride)
• ABT888 2HCl
• ABT-888 2HCl
• Veliparib (dihydrochloride)
• ABT888 dihydrochloride
• ABT-888 dihydrochloride
• Veliparib dihydrochloride
• 1H-Benzimidazole-4-carboxamide, 2-[(2R)-2-methyl-2-pyrrolidinyl]-, dihydrochloride (9CI)
• (R)-2-(2-Methylpyrrolidin-2-yl)-1H-benimidazole-4-carboxamide dihydrochloride (VELIPARIB)
• 2-[(2R)-2-Methylpyrrolidin-2-yl]-1H-benzimidazole-4-carboxamide--hydrogen chloride (1/2)
• BCP09427
• Veliparib (ABT-888 hydrochloride)
• DB-078941
• Veliparib dihydrochloride; ABT-888 dihydrochloride
• AKOS030231611
• SCHEMBL19328639
• AC-30346
• MFCD12407402
• HMS3295I11
• NSC-737664
• HY-10130
• 2-((2r)-2-methyl-2-pyrrolidinyl)-1h-benzimidazole-4-carboxamide dihydrochloride
• 2-[(2R)-2-Methylpyrrolidin-2-yl]-1H-benimidazole-4- carboxamide
• ABT-888 HCl
• DTXSID30670432
• Veliparib hydrochloride
• 2-[(2R)-2-methyl-2-pyrrolidinyl]-1H-benzimidazole-7-carboxamide, dihydrochloride
• SCHEMBL2368883
• 912445-05-7 (HCl)
• AS-17023
• CS-0077
• Veliparib (ABT-888)
• EX-A2823
• 2-[(2R)-2-methylpyrrolidin-2-yl]-1H-benzimidazole-4-carboxamide;dihydrochloride
• J-505212
• HMS3426E03
• 912445-05-7
• Veliparib 2HCl; ABT-888
• SB16479
• ABT888 hydrochloride

• MDL： MFCD12407402
• Inchi： 1S/C13H16N4O.ClH/c1-13(6-3-7-15-13)12-16-9-5-2-4-8(11(14)18)10(9)17-12;/h2,4-5,15H,3,6-7H2,1H3,(H2,14,18)(H,16,17);1H/t13-;/m1./s1
• InChI Key： QYPDWBAPZGSIDY-BTQNPOSSSA-N
• SMILES： C(C1C=CC=C2N=C([C@@]3(NCCC3)C)NC=12)(=O)N.Cl

Computed Properties

• Exact Mass: 316.08600
• Monoisotopic Mass: 316.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• PSA: 4.07740
• LogP: 3.00000

Veliparib dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Veliparib dihydrochloride

Veliparib Dihydrochloride (CAS No. 912445-05-7): A Potent PARP Inhibitor in Oncology Research and Clinical Development

The Veliparib dihydrochloride, chemically designated as CAS No. 912445-05-7, represents a critical advancement in the field of targeted cancer therapy. As a member of the poly(ADP-ribose) polymerase (PARP) inhibitor class, this compound has garnered significant attention for its role in exploiting synthetic lethality mechanisms in tumors with defective DNA repair pathways. Structurally characterized by its benzimidazole scaffold and hydrochloride salt form, Veliparib dihydrochloride demonstrates enhanced pharmacokinetic properties compared to earlier-generation PARP inhibitors, making it a cornerstone in translational oncology research.

The mechanism of action of CAS No. 912445-05-7 revolves around inhibiting PARP enzymes, which play a pivotal role in base excision repair (BER). In tumor cells with deficiencies in homologous recombination repair (HRR), such as those with BRCA mutations, this inhibition creates a "synthetic lethal" effect: while normal cells can tolerate either defect individually, the combined disruption of both BER and HRR leads to catastrophic DNA damage and apoptosis. Recent studies published in Nature Medicine (2023) have validated this mechanism through single-cell RNA sequencing analyses, revealing how Veliparib dihydrochloride selectively amplifies cytotoxicity in BRCA-mutant ovarian cancer models without excessive off-target effects.

Clinical development of CAS No. 912445-05-7 has focused on gynecologic malignancies, particularly high-grade serous ovarian carcinoma (HGSOC). Phase III trials reported at the 2023 American Society of Clinical Oncology (ASCO) annual meeting demonstrated significant progression-free survival benefits when combining Veliparib dihydrochloride with platinum-based chemotherapy regimens. Notably, patients harboring germline BRCA mutations showed response rates exceeding 68%, underscoring the importance of biomarker-driven therapy selection for this agent. Emerging data also suggests synergistic activity when paired with immune checkpoint inhibitors, as shown in preclinical models where dual blockade enhanced T-cell infiltration into tumor microenvironments.

Precision dosing strategies for CAS No. 912445-05-7 have been optimized using pharmacokinetic modeling incorporating patient-specific factors like body surface area and renal function. A landmark study published in Clinical Cancer Research (January 2023) introduced an algorithm predicting optimal plasma concentrations based on pharmacogenomic markers, reducing grade ≥3 hematologic toxicities by 34% without compromising efficacy. This work highlights the compound's potential for personalized dosing regimens when integrated with next-generation sequencing data.

Ongoing investigations are expanding the therapeutic scope of Veliaparib dihydrochloride (CAS No. 912445-05-7). Preclinical studies using CRISPR-Cas9 engineered cell lines have identified novel synthetic lethal interactions with ATM kinase mutations common in triple-negative breast cancers, suggesting new clinical indications under evaluation through phase Ib/II trials initiated in Q3 2023. Additionally, drug delivery innovations such as nanoparticle encapsulation are being explored to improve bioavailability while minimizing off-target effects – a critical consideration given the compound's narrow therapeutic index observed in early toxicology studies.

Safety profiles from cumulative clinical data reveal manageable adverse events primarily involving myelosuppression and gastrointestinal toxicity. Pharmacodynamic monitoring through liquid biopsy techniques detecting circulating tumor DNA (ctDNA) has enabled real-time efficacy assessment during treatment cycles, as demonstrated by prospective cohort studies presented at ESMO 2023. These advancements position CAS No. 912445-05-7-based therapies at the forefront of precision oncology paradigms combining molecular diagnostics and targeted drug delivery.

The structural uniqueness of Veliaparib dihydrochloride's benzimidazole core distinguishes it from other PARP inhibitors like olaparib or talazoparib through superior enzyme selectivity profiles against PARP isoforms beyond PARP1/PARP2 – an advantage confirmed via X-ray crystallography studies published in JACS. This molecular architecture also contributes to favorable drug-drug interaction profiles when administered concomitantly with CYP enzyme substrates commonly used in cancer treatment regimens.

Innovative combination strategies currently under investigation include pairing CAS No. 912445-05-7 with Wee1 inhibitors to further disrupt DNA damage response pathways, a dual approach shown to induce senescence-associated secretory phenotype (SASP) markers in preclinical glioblastoma models according to recent findings from Cold Spring Harbor Laboratory (August 2023). Such mechanistic insights are driving adaptive trial designs that integrate multiomics profiling to identify optimal patient populations for these complex regimens.

Economic analyses comparing cost-effectiveness metrics between PARP inhibitor therapies highlight favorable outcomes for Velipariv-based regimens due to its once-daily dosing regimen and lower rate of dose interruptions compared to twice-daily alternatives – findings published in Value in Health Supplements during October 2023 underscore its potential impact on healthcare resource utilization across global oncology settings.